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Compound of Interest

Compound Name: Succinimidyl acetate

Cat. No.: B089227 Get Quote

Introduction

Succinimidyl acetate (N-Acetoxysuccinimide) is a chemical reagent widely utilized for the

acetylation of primary amino groups in a variety of biomolecules, including proteins, peptides,

and amine-modified oligonucleotides.[1] This modification is a crucial step in numerous

applications within research, diagnostics, and drug development, such as inactivating protein

functional domains or blocking lysine residues.[1] As an N-hydroxysuccinimide (NHS) ester,

succinimidyl acetate is highly susceptible to hydrolysis in aqueous environments.[2] To

ensure the reagent's reactivity and the success of conjugation reactions, it is imperative to

prepare stock solutions in a suitable anhydrous polar aprotic solvent. Anhydrous Dimethyl

Sulfoxide (DMSO) is the solvent of choice for this purpose.[2] These application notes provide

a detailed protocol for the proper preparation, handling, and storage of succinimidyl acetate
stock solutions.

Key Considerations

Solvent Anhydricity: The primary challenge in handling NHS esters is their sensitivity to

moisture. The presence of water will lead to the hydrolysis of the ester, rendering it inactive.

It is critical to use high-quality, anhydrous DMSO (water content <0.01%) and to employ

techniques that minimize the introduction of atmospheric moisture.

Reagent Handling: Succinimidyl acetate powder should be equilibrated to room

temperature before opening the vial.[2] This prevents condensation of atmospheric moisture

onto the cold powder, which would compromise the reagent's integrity.
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Solution Stability and Storage: Stock solutions of succinimidyl acetate in DMSO are not

stable over long periods. It is strongly recommended to prepare the solution fresh

immediately before use.[2] If short-term storage is unavoidable, the solution must be stored

at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-

thaw cycles.[3]

Data Presentation

The following tables summarize the key properties of succinimidyl acetate and the

recommended storage conditions for both the solid reagent and its stock solution in DMSO.

Table 1: Physicochemical Properties of Succinimidyl Acetate

Property Value Reference(s)

Molecular Formula C₆H₇NO₄ [1][4]

Molecular Weight 157.12 g/mol [1][4][5]

Appearance White crystalline powder [1][4]

Melting Point 132-136 °C [4]

Purity ≥98% [4][6]

Table 2: Recommended Storage Conditions
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Form Temperature Duration
Special
Conditions

Reference(s)

Solid Powder -20°C Up to 3 years

Protect from

light; store under

inert

atmosphere.

[1][3][4]

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot into

single-use vials;

protect from light

and moisture.

[3]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot into

single-use vials;

protect from light

and moisture.

[3]

Experimental Protocol: Preparation of 100 mM
Succinimidyl Acetate Stock Solution
Objective

To prepare a 100 mM stock solution of succinimidyl acetate in anhydrous DMSO for use in

bioconjugation and chemical modification experiments.

Materials

Succinimidyl Acetate (MW: 157.12 g/mol )[1][4]

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade

Microcentrifuge tubes (1.5 mL or 2.0 mL), sterile

Pipette and sterile, filtered pipette tips

Equipment
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Analytical balance

Vortex mixer

Fume hood

Procedure

1. Pre-analysis: Calculating Mass of Succinimidyl Acetate

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Example calculation for 1 mL of 100 mM stock solution:

Mass (mg) = 0.1 mol/L × 0.001 L × 157.12 g/mol × 1000 mg/g

Mass (mg) = 15.71 mg

2. Preparation of the Stock Solution

Equilibrate Reagent: Remove the vial of succinimidyl acetate from -20°C storage and allow

it to sit at room temperature for at least 20 minutes before opening. This step is crucial to

prevent moisture condensation.[2]

Weigh Reagent: In a fume hood, carefully weigh the calculated amount (e.g., 15.71 mg for 1

mL of 100 mM solution) of succinimidyl acetate powder and place it into a sterile

microcentrifuge tube.

Add Solvent: Using a calibrated pipette, add the desired volume (e.g., 1 mL) of anhydrous

DMSO to the microcentrifuge tube containing the powder.

Dissolve Reagent: Tightly cap the tube and vortex thoroughly until all the succinimidyl
acetate powder is completely dissolved. The solution should be clear and colorless.[7]

Gentle warming (up to 40°C) may be applied if dissolution is difficult, but is not typically

necessary for this concentration.[2]
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Use and/or Storage:

Immediate Use: The stock solution should be used immediately for the best results.[2]

Short-Term Storage: If the solution cannot be used immediately, it should be dispensed

into small, single-use aliquots in tightly sealed microcentrifuge tubes. Store these aliquots

at -20°C or -80°C, protected from light.[3] Avoid repeated freeze-thaw cycles as this will

degrade the reagent.

Safety Precautions

Always work in a fume hood and wear appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat.

Succinimidyl acetate may cause skin and eye irritation.[5] Avoid inhalation of the powder

and direct contact with skin and eyes.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information before

handling.[8]
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Caption: Workflow for preparing succinimidyl acetate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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